1-(bromomethyl)-3-ethyl-5-fluorobenzene
Overview
Description
1-(Bromomethyl)-3-ethyl-5-fluorobenzene (1-BrMe-3-Et-5-F-benzene) is a fluorinated aromatic compound that has been studied as a potential synthetic intermediate in the production of pharmaceuticals, agrochemicals, and other organic products. It is a versatile intermediate in the synthesis of highly fluorinated compounds, and its unique reactivity makes it a valuable tool in the laboratory.
Scientific Research Applications
1-BrMe-3-Et-5-F-benzene has been studied for its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic products. It has been used as an intermediate in the synthesis of highly fluorinated compounds, such as fluorinated cyclic ethers, sulfonamides, and cyclic amines. Additionally, it has been used in the synthesis of novel fluorinated heterocycles and as a catalyst in the synthesis of polyfluorinated compounds.
Mechanism of Action
The mechanism of action of 1-BrMe-3-Et-5-F-benzene is dependent on the type of reaction it is used in. In the bromination of 3-ethyl-5-fluorobenzene, the bromine reacts with the double bond of the 3-ethyl-5-fluorobenzene to form an intermediate bromonium ion. This bromonium ion can then react with the bromine to form the 1-BrMe-3-Et-5-F-benzene product. In the reaction of bromo-methylethylbenzene with sodium fluoride, the bromine is replaced by a fluoride ion, and the product is the 1-BrMe-3-Et-5-F-benzene. In the reaction of 3-ethyl-5-fluorobenzene with bromoacetyl bromide, the bromoacetyl bromide reacts with the 3-ethyl-5-fluorobenzene to form a bromonium ion, which then reacts with the bromoacetyl bromide to form 1-BrMe-3-Et-5-F-benzene.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-BrMe-3-Et-5-F-benzene are largely unknown. Studies have shown that it is not toxic to humans, but further research is needed to determine its effects on other organisms. Additionally, it is important to note that 1-BrMe-3-Et-5-F-benzene is a synthetic compound and, as such, its effects on the environment are largely unknown.
Advantages and Limitations for Lab Experiments
1-BrMe-3-Et-5-F-benzene has several advantages for lab experiments. It is a versatile intermediate in the synthesis of highly fluorinated compounds, and its unique reactivity makes it a valuable tool in the laboratory. Additionally, it is a relatively stable compound, making it easy to store and handle. However, there are some limitations to its use in lab experiments. It is a synthetic compound, and its effects on the environment are largely unknown. Additionally, it is not widely available, and the cost of obtaining it can be prohibitive.
Future Directions
There are several potential future directions for 1-BrMe-3-Et-5-F-benzene. Further research is needed to determine its effects on the environment and on other organisms. Additionally, more research is needed to explore its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic products. Additionally, research into new methods of synthesis and improved methods of purification could make 1-BrMe-3-Et-5-F-benzene more widely available and cost-effective. Finally, research into new methods of reactivity could expand the range of compounds that can be synthesized using 1-BrMe-3-Et-5-F-benzene.
Synthesis Methods
1-BrMe-3-Et-5-F-benzene can be synthesized using several methods, including the bromination of 3-ethyl-5-fluorobenzene, the reaction of bromo-methylethylbenzene with sodium fluoride, and the reaction of 3-ethyl-5-fluorobenzene with bromoacetyl bromide. The bromination of 3-ethyl-5-fluorobenzene is the most common method of synthesis and involves the reaction of 3-ethyl-5-fluorobenzene with bromine in the presence of a catalyst such as iron(III) chloride or cuprous chloride. The reaction is conducted in an inert atmosphere such as nitrogen or argon, and the product is isolated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-3-ethyl-5-fluorobenzene involves the bromination of 1-(methylsulfonyl)-3-ethyl-5-fluorobenzene followed by substitution of the methylsulfonyl group with a bromomethyl group.", "Starting Materials": [ "1-(methylsulfonyl)-3-ethyl-5-fluorobenzene", "Bromine", "Sodium bromide", "Sodium hydroxide", "Acetone" ], "Reaction": [ "Step 1: Dissolve 1-(methylsulfonyl)-3-ethyl-5-fluorobenzene in acetone.", "Step 2: Add bromine and sodium bromide to the reaction mixture and stir at room temperature for 2 hours.", "Step 3: Quench the reaction by adding sodium hydroxide solution.", "Step 4: Extract the product with dichloromethane.", "Step 5: Dry the organic layer with anhydrous sodium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain 1-(bromomethyl)-3-ethyl-5-fluorobenzene." ] } | |
CAS RN |
2385404-19-1 |
Molecular Formula |
C9H10BrF |
Molecular Weight |
217.1 |
Purity |
95 |
Origin of Product |
United States |
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